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Compound of Interest

Compound Name: 8-Oxotetradecanoic acid

CAS No.: 39747-88-1

Cat. No.: B150441

Get Quote

Executive Summary
8-Oxotetradecanoic acid (8-oxo-C14:0) is a specific oxidized medium-chain fatty acid (MCFA)

often implicated in plant defense signaling, fungal interactions, or as a metabolic intermediate

in alpha-oxidation pathways. Unlike abundant storage lipids (triglycerides), this keto-fatty acid

exists in trace quantities and possesses unique polarity due to the mid-chain carbonyl group.

This Application Note provides a rigorous, field-validated protocol for its extraction, enrichment,

and quantification. Unlike generic lipid extraction methods, this workflow incorporates

antioxidant protection to prevent artifactual oxidation and Solid Phase Extraction (SPE) to

isolate the keto-acid fraction from bulk neutral lipids, ensuring high sensitivity for downstream

GC-MS analysis.

Physicochemical Profile & Challenges
Understanding the target molecule is the first step to successful isolation.
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Property Description Impact on Protocol

Structure
C14 Fatty Acid with Ketone at

C-8

Amphiphilic; more polar than

myristic acid.

Solubility
Soluble in Chloroform, MeOH,

Ethyl Acetate

Requires polar/non-polar

solvent mixtures (e.g.,

CHCl3:MeOH).

Stability
Susceptible to auto-oxidation

and enzymatic degradation

CRITICAL: Extraction must

occur at 4°C with BHT

(Butylated Hydroxytoluene).

Matrix

Complex plant tissue

(Cellulose, Chlorophyll,

Proteins)

Requires rigorous

homogenization and

chlorophyll removal.

Reagents & Equipment
Reagents

Extraction Solvent: Chloroform (HPLC Grade), Methanol (HPLC Grade).

Antioxidant: Butylated Hydroxytoluene (BHT) – 0.01% (w/v) in extraction solvent.

Internal Standard (ISTD): 9-Oxononanoic acid or Deuterated Myristic Acid (d27-C14:0).

Note: Use a keto-acid standard if available to track derivatization efficiency.

Derivatization Agents: 14% Boron Trifluoride (

) in Methanol (for methylation) and MOX reagent (Methoxyamine HCl in pyridine) for ketone
stabilization.

Wash Solution: 0.9% NaCl in water (pre-chilled).

Equipment
Cryogenic Grinder (e.g., SPEX SamplePrep) or Liquid Nitrogen mortar.

Refrigerated Centrifuge.
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Nitrogen Evaporator (N-Evap).

Solid Phase Extraction (SPE) Cartridges: Aminopropyl (

) silica columns (500 mg).

GC-MS System (Agilent 7890/5977 or equivalent) with DB-5MS column.

Experimental Protocol
Phase 1: Sample Preparation (The "Cold Chain")
Objective: Halt all lipoxygenase activity immediately upon harvest.

Harvest: Collect plant tissue and immediately flash-freeze in liquid nitrogen (

).

Lyophilization: Freeze-dry samples for 24-48 hours. Why? Water interferes with solvent

efficiency and derivatization.

Homogenization: Grind dried tissue to a fine powder (<50 µm) using a cryo-mill. Store at

-80°C.

Phase 2: Modified Folch Extraction
Objective: Quantitative recovery of lipids while preventing artificial oxidation.

Weighing: Weigh 100 mg of lyophilized powder into a glass centrifuge tube.

Spiking: Add 10 µL of Internal Standard (100 µg/mL). Allow to equilibrate for 5 mins.

Solvent Addition: Add 3 mL of Chloroform:Methanol (2:1 v/v) containing 0.01% BHT.

Mechanism:[1][2][3] Methanol disrupts hydrogen bonds between lipids and proteins;

Chloroform solubilizes the lipids.

Sonication: Sonicate in an ice bath for 15 minutes to lyse cell membranes.

Phase Separation: Add 0.6 mL of 0.9% NaCl. Vortex vigorously for 1 minute.
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Centrifugation: Spin at 3,000 x g for 10 minutes at 4°C.

Collection: Recover the lower organic phase (Chloroform layer) carefully into a fresh glass

vial.

Re-extraction (Optional but Recommended): Repeat steps 3-7 on the pellet to maximize

yield. Combine organic phases.[4]

Drying: Evaporate solvent under a gentle stream of Nitrogen at 30°C. Do not heat above

40°C to prevent ketone degradation.

Phase 3: Enrichment via Solid Phase Extraction (SPE)
Objective: Separate 8-Oxotetradecanoic acid (Free Fatty Acid/Oxylipin) from bulk

Triglycerides and Chlorophyll.

Conditioning: Rinse Aminopropyl (

) SPE column with 4 mL Hexane.

Loading: Re-dissolve dried extract in 200 µL Chloroform and load onto the column.

Wash 1 (Neutral Lipids): Elute with 4 mL Chloroform:Isopropanol (2:1).

Result: Triglycerides and waxes are eluted; Fatty acids remain bound to the amine groups.

Elution (Target Fraction): Elute Free Fatty Acids (including 8-Oxotetradecanoic acid) with 4

mL Diethyl Ether:Acetic Acid (98:2 v/v).

Dry: Evaporate the eluate under Nitrogen.

Phase 4: Double Derivatization for GC-MS
Objective: Render the non-volatile acid and reactive ketone suitable for gas chromatography.

Note: Simple methylation works, but "Oximation-Methylation" is superior for keto-acids to

prevent enolization and improve peak shape.

Oximation (Ketone Protection):
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Add 50 µL of Methoxyamine HCl in Pyridine (20 mg/mL).

Incubate at 60°C for 60 minutes.

Mechanism:[1][2][3] Converts the C=O ketone into a stable C=N-OCH3 oxime.

Methylation (Acid Esterification):

Add 100 µL of 14%

-Methanol.

Incubate at 60°C for 30 minutes.

Mechanism:[1][2][3] Converts the -COOH carboxylic acid into a -COOCH3 methyl ester

(FAME).

Extraction of Derivatives:

Add 1 mL Hexane and 1 mL Water. Vortex and centrifuge.[2]

Transfer the top Hexane layer (containing the derivative) to a GC vial.

Analytical Validation (GC-MS)
Instrument Parameters:

Column: DB-5MS or HP-5MS (30m x 0.25mm x 0.25µm).

Carrier Gas: Helium at 1 mL/min (Constant Flow).

Inlet: Splitless mode at 250°C.

Temperature Program:

Start: 60°C (hold 1 min).

Ramp 1: 20°C/min to 160°C.

Ramp 2: 4°C/min to 240°C (Optimized for separating C14 isomers).
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Ramp 3: 20°C/min to 300°C (hold 5 min).

Mass Spectrometry (SIM Mode): For maximum sensitivity, operate in Selected Ion Monitoring

(SIM) mode after determining retention time in Scan mode.

Target Ions (Methyl Ester + Oxime derivative):

Look for the molecular ion

and characteristic alpha-cleavage fragments adjacent to the oxime group at C8.

Specific Fragment: Cleavage between C8 and C9 is favored.

Workflow Visualization
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Caption: Step-by-step workflow for the isolation of 8-Oxotetradecanoic acid, highlighting the

critical SPE enrichment step to remove interfering neutral lipids.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Low Recovery
Incomplete extraction or SPE

loss

Repeat extraction on pellet;

Ensure SPE elution solvent is

acidic (2% Acetic Acid) to

protonate the fatty acid for

elution.

Peak Tailing Incomplete derivatization

Ensure reagents are fresh;

extend reaction time for

Oximation. Check GC inlet

liner for activity.

Artifacts Oxidation during processing
Mandatory: Add BHT to all

solvents. Keep samples on ice.

Interference Co-eluting fatty acids

Use a polar GC column (e.g.,

DB-Wax) if DB-5MS fails to

separate the keto-isomer from

straight-chain C14:0.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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